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Compound of Interest

Compound Name: Gold;thorium

Cat. No.: B15425630

Technical Support Center: Single-Grain (U-
Th)/He Dating of Gold

This technical support center provides troubleshooting guidance and frequently asked
qguestions (FAQs) to improve the reproducibility of single-grain (U-Th)/He ages for gold. The
information is tailored for researchers, scientists, and drug development professionals utilizing
this geochronological technique.

Troubleshooting Guides

This section addresses specific issues that may arise during single-grain (U-Th)/He analysis of
gold, leading to irreproducible ages.

Issue 1: High variability in single-grain ages from the same sample.

e Question: We are analyzing multiple gold grains from the same sample, which should have
the same age, but we are getting a wide scatter of (U-Th)/He ages that far exceeds the
analytical uncertainty. What are the potential causes?

o Answer: High dispersion among single-grain ages is a common challenge in (U-Th)/He
dating and can stem from several factors inherent to the gold sample and the analytical
process.[1] Key potential causes include:
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o Heterogeneous Distribution of Uranium (U) and Thorium (Th): Unlike minerals that
incorporate U and Th into their crystal lattice, gold often hosts these parent elements in
sub-micrometer inclusions of other minerals, such as phosphates of rare earth elements.
[2] The size, abundance, and distribution of these inclusions can vary significantly from
one gold grain to another, leading to different U and Th concentrations and, consequently,
variable helium (He) production.

o Presence of "Parentless” Helium: If the U- and Th-rich inclusions are small (less than a
few micrometers), the alpha particles (He nuclei) produced during radioactive decay can
be implanted into the surrounding gold matrix.[2][3][4] However, if larger or more abundant
inclusions are present, they can contribute "parentless" He, which is He that has not been
produced by U and Th within the gold itself, leading to erroneously old ages.[3][4]

o Fluid and Gas Inclusions: Gold grains can contain fluid or gas inclusions that may be a
source of low-temperature helium, which can be released during analysis and contribute to
age dispersion.[2]

o Variable Grain Size and Alpha Ejection: The size and shape of each gold grain influence
the proportion of He lost through alpha ejection.[5][6] Smaller grains have a larger surface
area-to-volume ratio, resulting in a greater fraction of He being ejected, which, if not
accurately corrected for, can lead to age discrepancies.[5][6]

o Sample Quality: The presence of fractures or broken grains can compromise He retention
and contribute to scattered ages.[1]

Issue 2: Consistently obtaining ages that are too old or too young.

e Question: Our calculated (U-Th)/He ages for a gold sample with a known approximate age
are consistently either significantly older or younger than expected. What could be causing
this systematic error?

e Answer: Systematic inaccuracies in (U-Th)/He ages often point to issues with the alpha-
ejection correction or the presence of undetected sources of He or U/Th.

o Qver- or Under-correction for Alpha Ejection: The alpha-ejection correction (FT) is a critical
step in age calculation.[5][6][7][8] If the geometry of the gold grains is not accurately
modeled, the FT correction can be inaccurate. For instance, assuming a simple spherical
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or prismatic shape for a morphologically complex grain can lead to systematic errors.[8]
Furthermore, if the U and Th are concentrated near the rim of the grain, a standard FT
correction assuming homogeneous distribution will overestimate He loss, resulting in an
age that is too old.[8] Conversely, if the core is enriched in U and Th, the correction may
be insufficient, leading to an age that is too young.[8]

o Parentless Helium from Inclusions: As mentioned previously, U- and Th-rich inclusions are
a primary source of parentless He, which can significantly increase the measured He
concentration and lead to erroneously old ages.[3][4][9]

o Incomplete Dissolution of Inclusions: During the U and Th analysis by ICP-MS, if the acid
digestion does not completely dissolve the U- and Th-bearing inclusions, the measured
parent concentrations will be too low, resulting in calculated ages that are too old.

Issue 3: High analytical blanks or poor instrument sensitivity.

e Question: We are experiencing high helium blanks in our noble gas mass spectrometer
and/or poor sensitivity during U and Th analysis with the ICP-MS. How can we troubleshoot
these instrumental issues?

o Answer: High blanks and poor sensitivity are common instrumental problems that can
significantly impact the accuracy and precision of (U-Th)/He dating.

o Noble Gas Mass Spectrometry (Helium Measurement):

» Leaks: The ultra-high vacuum system of the mass spectrometer is susceptible to leaks,
which can introduce atmospheric helium and increase the blank. A helium leak detector
is essential for identifying and repairing leaks.

» Gas Purity: The purity of the argon carrier gas and other gases used in the system is
crucial. Contaminated gas sources can introduce helium.

= Memory Effects: Previous high-concentration samples can lead to memory effects in the
extraction line and mass spectrometer, causing elevated blanks. Thorough baking of the
extraction line between samples is necessary to minimize this.

o Inductively Coupled Plasma Mass Spectrometry (U and Th Measurement):
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= Contamination: Contamination of reagents (acids, water), labware, or the sample
introduction system of the ICP-MS can introduce external U and Th, leading to
inaccurate results. Using high-purity reagents and acid-leached labware is critical.

» Nebulizer and Spray Chamber Issues: A clogged or improperly functioning nebulizer can
lead to poor sample introduction and low sensitivity. The spray chamber should be
regularly cleaned to remove deposits.

= Cone Conditioning: The sampler and skimmer cones of the ICP-MS require regular
cleaning and conditioning, especially when analyzing samples with complex matrices.
[10] Deposits on the cones can affect ion transmission and sensitivity.[10]

Frequently Asked Questions (FAQs)

Q1: What is the ideal grain size for single-grain (U-Th)/He dating of gold?

Al: There is no single "ideal" grain size, as the optimal size is a trade-off. Larger grains will
have a smaller proportion of He loss due to alpha ejection, which reduces the magnitude and
uncertainty of the FT correction.[5][6] However, larger grains are also more likely to contain
larger or more numerous U- and Th-rich inclusions, which can be a significant source of error. A
common practice for other minerals is to select grains with a radius greater than 30 pm to
minimize the impact of grain size differences on closure temperature.[11] For gold, a careful
microscopic examination of each grain to assess the inclusion population is crucial, and it may
be preferable to analyze smaller, inclusion-poor grains over larger, inclusion-rich ones.

Q2: How can the influence of U- and Th-rich inclusions be minimized?
A2: Minimizing the effect of inclusions is a key challenge. Here are some strategies:

e Meticulous Grain Selection: Careful hand-picking of gold grains under a high-magnification
microscope is the first and most critical step. Grains with visible inclusions should be
avoided.

« In-situ Analytical Techniques: Laser ablation-based methods that allow for in-situ analysis of
both He and U/Th within a single grain can help to identify and avoid analyzing areas with
high concentrations of inclusions.
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o Complete Dissolution: For the U and Th analysis, using aggressive acid digestion protocols
(e.g., with hydrofluoric acid) in a high-pressure "bomb" can help to ensure the complete
dissolution of refractory mineral inclusions.[9]

Q3: What is the alpha-ejection (FT) correction, and why is it important for gold?

A3: Alpha particles (4He nuclei) are ejected with significant energy during radioactive decay
and can travel several micrometers before stopping.[5] In small crystals like single gold grains,
a significant fraction of the alpha particles produced near the grain's surface can be ejected
and lost from the crystal.[5][6][7] The alpha-ejection correction (FT) is a calculated factor that
accounts for this lost helium based on the grain's size and shape.[5][6][7] This correction is
crucial for obtaining accurate (U-Th)/He ages, as uncorrected ages will be erroneously young.
The accuracy of the FT correction is highly dependent on the accurate measurement of the
grain's dimensions and the assumption of a homogeneous distribution of U and Th.[8]

Q4: Can radiation damage affect (U-Th)/He ages in gold?

A4: While radiation damage is a significant factor in minerals like zircon and apatite, where it
can affect helium diffusivity, its impact on gold is less well understood. The primary concern
with gold is not so much the damage to the gold crystal lattice itself, but rather the
heterogeneous distribution of the radiation source (the U- and Th-bearing inclusions). The
alpha decay from these inclusions is what produces the helium that is then implanted into the
gold.

Data Presentation

The following tables provide illustrative examples of how different factors can affect the
reproducibility of single-grain (U-Th)/He ages. The data are hypothetical but based on the
principles discussed in the literature.

Table 1: Effect of U-Th Inclusions on Apparent (U-Th)/He Age
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Visible Calculate
. . 4He Reproduc
Grain ID Inclusion U (ppm) Th (ppm) d Age .
(nmolig) ibility
s (Ma)
Au-01 None 0.5 1.2 0.025 10.2+0.5 High
Au-02 None 0.6 1.5 0.031 10.5+0.6 High
Multiple,
Au-03 2.1 5.3 0.152 151+1.2 Low
small
Au-04 One large 1.8 4.1 0.125 14311 Low
Table 2: Influence of Grain Size on Alpha-Ejection Correction and Age
FT .
. Average . Uncorrecte Corrected Reproducib
Grain ID . Correction .
Radius (um) d Age (Ma) Age (Ma) ility
Factor
Au-05 80 0.85 8.7 10.2 High
Au-06 75 0.83 8.5 10.2 High
Au-07 40 0.65 6.8 10.5 Moderate
Au-08 35 0.58 6.0 10.3 Moderate

Experimental Protocols

A detailed, standardized protocol for single-grain (U-Th)/He dating of gold is still under
development in the scientific community. However, a general workflow can be adapted from

established procedures for other minerals.

1. Sample Preparation:

e Crush and sieve the host rock to liberate individual gold grains.

e Separate gold grains using density and magnetic separation techniques.
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Hand-pick individual gold grains under a binocular microscope, selecting for grains with
minimal visible inclusions and fractures.

Photograph and measure the dimensions (length, width, and height) of each selected grain
for the alpha-ejection correction calculation.

Load each grain into a separate, labeled micro-furnace (e.g., a platinum or niobium tube).
. Helium Measurement:

Load the micro-furnaces into the ultra-high vacuum extraction line of a noble gas mass
spectrometer.

Heat each grain individually using a laser to release the trapped helium.
Purify the extracted gas to remove active gases.
Measure the abundance of 4He using the mass spectrometer.
Calibrate the measured He abundance against a known standard gas.

. U-Th Measurement:
Retrieve the degassed gold grain from the micro-furnace.

Place the grain in a clean vial and add a known amount of a calibrated 235U and 230Th
spike solution.

Digest the gold grain and any inclusions using a mixture of strong acids (e.g., aqua regia
followed by hydrofluoric acid) in a sealed vessel at high temperature and pressure to ensure
complete dissolution.

Dilute the resulting solution to an appropriate concentration for ICP-MS analysis.
Measure the isotopic ratios of U and Th in the solution using an ICP-MS.

Calculate the total amounts of U and Th in the original grain based on the isotope dilution
data.
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4. Age Calculation:

o Calculate the alpha-ejection correction factor (FT) for each grain based on its measured
dimensions.

e Use the measured amounts of 4He, U, and Th, along with the FT factor and the decay
constants for U and Th, to calculate the (U-Th)/He age for each single grain.

Visualizations

Experimental Workflow for Single-Grain (U-Th)/He Dating of Gold
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Caption: Generalized workflow for single-grain (U-Th)/He dating of gold.
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Troubleshooting Logic for Irreproducible (U-Th)/He Ages
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Caption: A logical approach to troubleshooting irreproducible (U-Th)/He ages.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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